Cas no 2131-55-7 (4-Chlorophenyl isothiocyanate)

• Product Name: 4-Chlorophenyl isothiocyanate
• CAS No: 2131-55-7
• MF: C₇H₄ClNS
• MW: 169.631359100342
• MDL: MFCD00004810
• CID: 84132
• PubChem ID: 16480
• Update Time: 2025-10-29

4-Chlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophenyl isothiocyanate
• Isothiocyanic Acid 4-Chlorophenyl Ester
• 1-chloro-4-isothiocyanatoBenzene
• 4-Chloro-phenylisothiocyanate
• p-Chlorophenyl Isothiocyanate
• 1-chloro-4-isothiocyanato-benzene
• 4-Chlor-phenyl-isothiocyanat
• Benzene,1-chloro-4-isothiocyanato
• Isothiocyanic acid,p-chlorophenyl ester
• p-Cl-Ph-NCS
• Benzene, 1-chloro-4-isothiocyanato-
• Isothiocyanic acid, p-chlorophenyl ester
• 4-Chlorophenylisothiocyanate
• Isothiocyanic acid, 4-chlorophenyl ester
• MZZVFXMTZTVUFO-UHFFFAOYSA-N
• Benzene,1-chloro-4-isothiocyanato-
• 4-Chlor-phenyl-isothiocyan
• 4-12-00-01214 (Beilstein Handbook Reference)
• AI3-29697
• SCHEMBL161833
• EINECS 218-358-3
• FT-0618243
• DTXSID70175577
• F2121-0328
• p-Chlorphenyl-iso-thiocyanat
• EN300-16936
• Sch 20350
• Sch-20350
• 1-chloranyl-4-isothiocyanato-benzene
• A815263
• 4chlorophenyl isothiocyanate
• NSC 20213
• NS00026841
• 2131-55-7
• WLN: SCNR DG
• p-chlorophenylisothiocyanate
• Z56824382
• 4-Chlorophenyl isothiocyanate, 99%
• SY012197
• BRN 0471610
• 4-Chlorophenyl isothiocyanate, purum, >=98.0% (AT)
• MFCD00004810
• I0167
• 1-chloro-4-isothiocyanato benzene
• AM83107
• 4-chloro-phenyl isothiocyanate
• J-802134
• InChI=1/C7H4ClNS/c8-6-1-3-7(4-2-6)9-5-10/h1-4
• 4-Chlor-phenyl-isothiocyanat [German]
• NSC-20213
• NSC20213
• AKOS000212347
• STK301655
• DB-045541
• BBL027480
• DTXCID9098068

• MDL： MFCD00004810
• Inchi： 1S/C7H4ClNS/c8-6-1-3-7(4-2-6)9-5-10/h1-4H
• InChI Key： MZZVFXMTZTVUFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N=C=S
• BRN： 471610

Computed Properties

• Exact Mass: 168.97500
• Monoisotopic Mass: 168.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.3181 (rough estimate)
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 127°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.6100 (estimate)
• PSA: 44.45000
• LogP: 3.07430
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

4-Chlorophenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331,H315,H317,H319,H334,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：UN 2206 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38-42/43
• Safety Instruction： S22-S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21-19
• RTECS：NX8473000
• Hazardous Material Identification：
• Storage Condition：Cold storage (+4 ° C)
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Chlorophenyl isothiocyanate

<![CDATA[

4-Chlorophenyl Isothiocyanate: A Comprehensive Overview

4-Chlorophenyl isothiocyanate, also known as Cl-Ph-NCS, is a chemical compound with the CAS number 2131-55-7. This compound belongs to the class of isothiocyanates, which are derivatives of thiocyanic acid (HNCS). The molecule consists of a phenyl ring substituted with a chlorine atom at the para position and an isothiocyanate group (-NCS) attached to the benzene ring. The structure of 4-chlorophenyl isothiocyanate can be represented as C6H4Cl-NCS, where the chlorine atom and the isothiocyanate group are positioned opposite each other on the benzene ring.

The synthesis of 4-chlorophenyl isothiocyanate typically involves the reaction of 4-chloroaniline with thiocyanogen (NCS-) in the presence of a suitable base. This reaction proceeds via nucleophilic substitution, where the amino group (-NH2) in 4-chloroaniline is replaced by the thiocyanate group (-NCS). The reaction conditions, such as temperature and pH, play a crucial role in determining the yield and purity of the final product. Recent studies have explored alternative synthetic routes using microwave-assisted synthesis or catalytic methods to enhance efficiency and reduce reaction time.

4-Chlorophenyl isothiocyanate has been widely studied for its biological activity. Research has shown that this compound exhibits significant anti-inflammatory and analgesic properties. In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the mechanism of action of 4-chlorophenyl isothiocyanate in inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation. The results indicated that this compound selectively inhibits COX-2 over COX-1, making it a potential candidate for developing new anti-inflammatory drugs with reduced gastrointestinal side effects.

In addition to its biological applications, 4-chlorophenyl isothiocyanate has found utility in organic synthesis as an electrophilic reagent. It reacts with nucleophiles such as amines, alcohols, and thiols to form substituted products. For instance, reactions with primary amines yield substituted ureas or thioureas, while reactions with alcohols produce thioesters. These reactions are often employed in the construction of complex molecules, including natural product analogs and drug candidates.

The physical properties of 4-chlorophenyl isothiocyanate include a melting point of approximately 80°C and a boiling point around 160°C under standard conditions. The compound is soluble in organic solvents such as dichloromethane and diethyl ether but has limited solubility in water. Its stability under various conditions has been extensively studied, with findings indicating that it decomposes upon exposure to strong acids or bases.

In terms of environmental impact, recent research has focused on the biodegradation and toxicity of 4-chlorophenyl isothiocyanate. Studies conducted by environmental scientists have shown that this compound undergoes microbial degradation under aerobic conditions, with complete mineralization occurring within 28 days. However, acute toxicity studies indicate that it poses potential risks to aquatic life at high concentrations, emphasizing the need for proper handling and disposal procedures.

The application of 4-chlorophenyl isothiocyanate extends beyond pharmaceuticals and organic synthesis. It has been utilized as an intermediate in the production of agrochemicals, such as herbicides and fungicides. For example, its derivatives have shown promising activity against plant pathogens like Fusarium species, making them potential candidates for developing eco-friendly agricultural chemicals.

In conclusion, 4-chlorophenyl isothiocyanate, CAS No: 2131-55-7, stands out as a versatile compound with diverse applications in medicine, agriculture, and organic synthesis. Its unique chemical properties and biological activity continue to attract significant research attention. As advancements in synthetic methodologies and understanding of its molecular interactions progress, this compound holds promise for contributing to innovative solutions across various scientific domains. ]]>